Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 4-(benzenesulfonyl)-1-benzylpiperidine-4-carboxylate
• InChI: InChI=1S/C21H25NO4S/c1-2-26-20(23)21(27(24,25)19-11-7-4-8-12-19)13-15-22(16-14-21)17-18-9-5-3-6-10-18/h3-12H,2,13-17H2,1H3
• InChI Key: BWFLVWOFJXJIIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H25NO4S
• Molecular Weight: 387.5 g/mol
• CAS No.: 860649-17-8

Description

Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate is a useful research compound. Its molecular formula is C21H25NO4S and its molecular weight is 387.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate is a key intermediate in the synthesis of various biologically active compounds. For instance, it has been used in the synthesis of N-substituted derivatives with notable antibacterial properties. These derivatives showed moderate to significant activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). Additionally, this compound has been fundamental in the creation of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazides, which exhibited promising acetylcholinesterase and butyrylcholinesterase enzyme inhibition activities, suggesting potential in the treatment of neurological disorders (Khalid et al., 2014).

Antioxidant and Anticholinesterase Activity

In another study, derivatives of this compound have been synthesized and evaluated for their antioxidant capacity and anticholinesterase activity. The findings indicate that certain derivatives displayed significant lipid peroxidation inhibitory activity and outperformed standard antioxidants in specific assays (Karaman et al., 2016).

Anticancer Potential

The compound has also been investigated for its role in anticancer research. Derivatives of this compound, such as propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, were synthesized and evaluated for their potential as anticancer agents. Some of these derivatives have shown strong anticancer activity, though further in vivo studies are necessary to confirm their therapeutic effectiveness (Rehman et al., 2018).

Structural Analyses and Drug Development

The compound's derivatives have been subjects of structural analysis and drug development studies. For instance, studies have focused on understanding the crystal structures of analogues of this compound to facilitate the development of new drugs, particularly for enhancing brain functions and treating neurological conditions (Mambourg et al., 2021).

Mechanism of Action

Target of Action

Similar compounds have been found to target theCCR5 receptor , a chemokine receptor that plays a crucial role in the process of HIV-1 entry .

Mode of Action

It’s worth noting that compounds with similar structures have been found to exhibitCCR5 antagonistic activities . This suggests that Ethyl 1-benzyl-4-(phenylsulfonyl)-4-piperidinecarboxylate might interact with its targets by inhibiting their normal function, leading to changes in cellular processes.

Biochemical Pathways

The inhibition of ccr5 receptors can affect various pathways related to immune response and viral entry into cells .

Result of Action

The antagonistic action on ccr5 receptors could potentially lead to a decrease in the entry of hiv-1 into cells .